5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol
• IUPAC Name: 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-10-6-5-7-14(12(10)3)18-22(19,20)16-9-13(17)11(2)8-15(16)21-4/h5-9,18H,1-4H3
• InChI Key: WDNCKXGSAZHTIB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=C(C(=C2)Cl)C)OC)C

Description

5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide, also known as CDMS, is a sulfonamide compound that has gained significant attention due to its potential therapeutic applications. CDMS has been extensively studied for its pharmacological properties and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is not fully understood. However, it has been suggested that 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins in the body. 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects:
5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to exhibit various biochemical and physiological effects. 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has also been shown to exhibit anti-inflammatory effects by reducing the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has also been shown to exhibit antifungal activity by inhibiting the growth of Candida albicans.

Advantages and Limitations for Lab Experiments

5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has several advantages and limitations for lab experiments. One of the advantages of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is its ability to inhibit the activity of COX-2, which makes it a potential candidate for the development of anti-inflammatory drugs. Another advantage of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is its ability to induce apoptosis in cancer cells, which makes it a potential candidate for the development of anticancer drugs. However, one of the limitations of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide research. One future direction is to study the potential therapeutic applications of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to study the mechanism of action of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide in more detail. Additionally, future research could focus on improving the solubility of 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide in water to make it more suitable for in vivo administration.

Synthesis Methods

5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide can be synthesized using various methods, including the reaction of 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride with 2,3-dimethylaniline in the presence of a base such as sodium hydroxide. The reaction mixture is then stirred for several hours, and the resulting product is purified through recrystallization. Another method involves the reaction of 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride with 2,3-dimethylphenylamine in the presence of a catalyst such as triethylamine.

Scientific Research Applications

5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been extensively studied for its pharmacological properties and has shown promising results in various scientific research applications. 5-chloro-N-(2,3-dimethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to exhibit anti-inflammatory, antitumor, and antifungal activities. It has also been studied for its potential therapeutic applications in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.